molecular formula C6H7BrClFN2 B1340929 (2-Bromo-4-fluorophenyl)hydrazine hydrochloride CAS No. 571170-91-7

(2-Bromo-4-fluorophenyl)hydrazine hydrochloride

Cat. No. B1340929
CAS RN: 571170-91-7
M. Wt: 241.49 g/mol
InChI Key: GZLAVOAEBCYAAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(2-Bromo-4-fluorophenyl)hydrazine hydrochloride” is a compound with the molecular formula C6H7BrClFN2 . It is used in organic synthesis .


Molecular Structure Analysis

The InChI code for “(2-Bromo-4-fluorophenyl)hydrazine hydrochloride” is 1S/C6H6BrFN2.ClH/c7-5-3-4(8)1-2-6(5)10-9;/h1-3,10H,9H2;1H . This indicates the presence of bromine, fluorine, and chlorine atoms in the compound.


Physical And Chemical Properties Analysis

“(2-Bromo-4-fluorophenyl)hydrazine hydrochloride” has a molecular weight of 241.49 . It is a powder at room temperature . The melting point is between 208-210 degrees Celsius .

Scientific Research Applications

Synthesis of Pyrazole Derivatives

Hydrazine derivatives, such as (2-Bromo-4-fluorophenyl)hydrazine hydrochloride, are often used in the synthesis of pyrazole derivatives . Pyrazoles are a class of organic compounds with a five-membered aromatic ring. They are used in various fields, including medicinal chemistry, due to their biological activities.

Building Blocks in Organic Synthesis

(2-Bromo-4-fluorophenyl)hydrazine hydrochloride can serve as a building block in organic synthesis . It can be used to construct more complex molecules for various research applications.

Proteomics Research

Biochemicals like (2-Bromo-4-fluorophenyl)hydrazine hydrochloride can be used in proteomics research . Proteomics is the large-scale study of proteins, and chemicals like this can be used in experiments to understand protein structure and function.

Chemical Synthesis

(2-Bromo-4-fluorophenyl)hydrazine hydrochloride could be used in chemical synthesis, serving as a reagent or intermediate in the synthesis of other chemicals .

Safety and Hazards

“(2-Bromo-4-fluorophenyl)hydrazine hydrochloride” is associated with several hazards. It is harmful if swallowed, in contact with skin, or if inhaled . It may cause respiratory irritation, serious eye irritation, and an allergic skin reaction . It is also suspected of causing cancer .

properties

IUPAC Name

(2-bromo-4-fluorophenyl)hydrazine;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6BrFN2.ClH/c7-5-3-4(8)1-2-6(5)10-9;/h1-3,10H,9H2;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GZLAVOAEBCYAAT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1F)Br)NN.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7BrClFN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60585868
Record name (2-Bromo-4-fluorophenyl)hydrazine--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60585868
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

241.49 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

571170-91-7
Record name (2-Bromo-4-fluorophenyl)hydrazine--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60585868
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name (2-bromo-4-fluorophenyl)hydrazine hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.